Cas no 104604-59-3 (2-Pyrrolidinemethanol,1-[(7-oxo-8-phenyl-7H-thieno[2,3-a]quinolizin-10-yl)carbonyl]-, (R)- (9CI))
104604-59-3 structure
Product Name:2-Pyrrolidinemethanol,1-[(7-oxo-8-phenyl-7H-thieno[2,3-a]quinolizin-10-yl)carbonyl]-, (R)- (9CI)
CAS No:104604-59-3
MF:C23H20N2O3S
MW:404.481504440308
CID:186700
PubChem ID:128603
Update Time:2025-04-19
2-Pyrrolidinemethanol,1-[(7-oxo-8-phenyl-7H-thieno[2,3-a]quinolizin-10-yl)carbonyl]-, (R)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinemethanol,1-[(7-oxo-8-phenyl-7H-thieno[2,3-a]quinolizin-10-yl)carbonyl]-, (R)- (9CI)
- 10-[2-(hydroxymethyl)pyrrolidine-1-carbonyl]-8-phenylthieno[2,3-a]quinolizin-7-one
- 2-(hydroxymethyl)-1-((7-oxo-8-phenyl-7H-thieno(2,3-a)quinolizin-10-yl)carbonyl)pyrrolidine
- 2-Pyrrolidinemethanol,1-[(7-oxo-8-phenyl-7H-thieno[2,3-a]quinolizin-10-yl)carbonyl]-, (R)- (9C...
- 7H-Thieno[2,3-a]quinolizine,2-pyrrolidinemethanol deriv.
- ACMC-20m7dj
- AG-D-17019
- AGN-PC-000MS6
- CTK4A3157
- SureCN9336544
- 104604-59-3
- HOTQP
- DTXSID50909054
- SCHEMBL9338304
- 10-[(2R)-2-(hydroxymethyl)pyrrolidine-1-carbonyl]-8-phenylthieno[2,3-a]quinolizin-7-one
- 10-[2-(Hydroxymethyl)pyrrolidine-1-carbonyl]-8-phenyl-7H-thieno[2,3-a]quinolizin-7-one
-
- Inchi: 1S/C23H20N2O3S/c26-14-17-7-4-10-24(17)23(28)19-13-18(15-5-2-1-3-6-15)22(27)25-11-8-16-9-12-29-21(16)20(19)25/h1-3,5-6,8-9,11-13,17,26H,4,7,10,14H2/t17-/m1/s1
- InChI Key: UBUSBVSRCKDQNL-QGZVFWFLSA-N
- SMILES: S1C=CC2C=CN3C(C(C4C=CC=CC=4)=CC(=C3C1=2)C(N1CCC[C@@H]1CO)=O)=O
Computed Properties
- Exact Mass: 404.11900
- Monoisotopic Mass: 404.119463
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 796
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.1
- XLogP3: 2.6
Experimental Properties
- Density: 1.44
- Boiling Point: 699.3°Cat760mmHg
- Flash Point: 376.7°C
- Refractive Index: 1.735
- PSA: 90.26000
- LogP: 3.71600
2-Pyrrolidinemethanol,1-[(7-oxo-8-phenyl-7H-thieno[2,3-a]quinolizin-10-yl)carbonyl]-, (R)- (9CI) Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
104604-59-3 (2-Pyrrolidinemethanol,1-[(7-oxo-8-phenyl-7H-thieno[2,3-a]quinolizin-10-yl)carbonyl]-, (R)- (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent